Cas no 1448068-76-5 (N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide
• CAS No: 1448068-76-5
• MF: C₁₂H₁₄N₂O₅S
• MW: 298.314961910248
• CID: 5841427
• PubChem ID: 71785495
• Update Time: 2025-05-25

N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide
• VU0532865-1
• AKOS024533090
• N-(1,3-benzodioxol-5-yl)-1-methylsulfonylazetidine-3-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-1-(methylsulfonyl)azetidine-3-carboxamide
• F6125-2746
• 1448068-76-5
• CHEMBL4946071

• Inchi： 1S/C12H14N2O5S/c1-20(16,17)14-5-8(6-14)12(15)13-9-2-3-10-11(4-9)19-7-18-10/h2-4,8H,5-7H2,1H3,(H,13,15)
• InChI Key： LGOPUHBENBWZSP-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(C(NC2=CC=C3C(=C2)OCO3)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 298.06234272g/mol
• Monoisotopic Mass: 298.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide (CAS No. 1448068-76-5)

N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide (CAS No. 1448068-76-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of azetidine carboxamides, which are known for their versatility in drug discovery and development. Its molecular structure combines a benzodioxole moiety with a methanesulfonylazetidine group, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for small molecule inhibitors and modulators has surged, particularly in the fields of oncology, neurology, and immunology. N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide has been investigated for its potential role in targeting specific enzymes or receptors, owing to its sulfonamide and azetidine functionalities. These structural elements are often associated with enhanced binding affinity and selectivity, which are critical for the development of next-generation therapeutics.

The compound's CAS No. 1448068-76-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Researchers are particularly interested in its synthetic pathways, physicochemical properties, and biological activity. For instance, studies have explored its solubility, stability, and pharmacokinetic profile, which are essential for determining its suitability as a lead compound in preclinical trials.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their therapeutic potential. N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide fits into this category, as its benzodioxole and azetidine rings contribute to its bioavailability and metabolic stability. These attributes are highly sought after in the development of oral drugs, which dominate the pharmaceutical market.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The benzodioxole moiety is known to interact with neurotransmitter systems, making it a candidate for neurological research. Additionally, the methanesulfonyl group may confer anti-inflammatory or neuroprotective effects, which are currently under investigation in various preclinical models.

From a synthetic chemistry perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide involves multi-step reactions, including amide coupling and sulfonylation. These processes are optimized to achieve high yields and purity, which are critical for research and development. The compound's molecular weight and logP values are also calculated to predict its drug-likeness, a key consideration in computational chemistry.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for compounds like N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide. This aligns with the global push for sustainable drug development, reducing the environmental impact of chemical synthesis. Solvent-free reactions and catalytic methods are among the innovative approaches being tested.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are well-documented, aiding in its identification and characterization. These analytical techniques are indispensable for quality control and regulatory compliance, ensuring that the compound meets the standards required for research use.

As the pharmaceutical industry continues to evolve, N-(2H-1,3-benzodioxol-5-yl)-1-methanesulfonylazetidine-3-carboxamide remains a promising candidate for further exploration. Its structural complexity and functional diversity make it a valuable tool for scientists aiming to address unmet medical needs. Future studies may focus on its mechanism of action and therapeutic efficacy, paving the way for potential clinical applications.